Cas no 1804717-74-5 (4-(Difluoromethyl)-2-methylpyridine-6-sulfonyl chloride)

• Product Name: 4-(Difluoromethyl)-2-methylpyridine-6-sulfonyl chloride
• CAS No: 1804717-74-5
• MF: C₇H₆ClF₂NO₂S
• MW: 241.64284658432
• CID: 4847691
• Update Time: 2025-08-04

4-(Difluoromethyl)-2-methylpyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-methylpyridine-6-sulfonyl chloride

• Inchi： 1S/C7H6ClF2NO2S/c1-4-2-5(7(9)10)3-6(11-4)14(8,12)13/h2-3,7H,1H3
• InChI Key： HUYRRQMNZOCXPN-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(F)F)C=C(C)N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 291
• XLogP3: 2.2
• Topological Polar Surface Area: 55.4

Additional information on 4-(Difluoromethyl)-2-methylpyridine-6-sulfonyl chloride

4-(Difluoromethyl)-2-methylpyridine-6-sulfonyl chloride (CAS No. 1804717-74-5): Properties, Applications, and Market Insights

4-(Difluoromethyl)-2-methylpyridine-6-sulfonyl chloride (CAS No. 1804717-74-5) is a specialized sulfonyl chloride derivative widely used in pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonyl chloride family, known for its versatility in organic synthesis. With the increasing demand for fluorinated compounds in drug discovery, this chemical has gained significant attention due to its unique difluoromethyl group and reactive sulfonyl chloride moiety.

The molecular structure of 4-(Difluoromethyl)-2-methylpyridine-6-sulfonyl chloride features a pyridine ring substituted with a methyl group at the 2-position and a difluoromethyl group at the 4-position, along with a reactive sulfonyl chloride at the 6-position. This arrangement makes it an excellent building block for synthesizing more complex molecules, particularly in the development of small-molecule inhibitors and biologically active compounds.

Recent trends in medicinal chemistry highlight the growing importance of fluorinated pyridine derivatives like 4-(Difluoromethyl)-2-methylpyridine-6-sulfonyl chloride. Researchers are particularly interested in how the difluoromethyl group influences the metabolic stability and bioavailability of potential drug candidates. This compound serves as a key intermediate in the synthesis of kinase inhibitors and other targeted therapies, addressing current challenges in cancer research and inflammatory diseases.

In the field of agrochemicals, 4-(Difluoromethyl)-2-methylpyridine-6-sulfonyl chloride has shown promise in the development of novel pesticides and herbicides. The fluorine atoms in its structure enhance the lipophilicity and membrane permeability of resulting compounds, making them more effective against resistant pests. This aligns with the industry's focus on developing environmentally friendly solutions with improved efficacy and reduced environmental impact.

The synthesis of 4-(Difluoromethyl)-2-methylpyridine-6-sulfonyl chloride typically involves multi-step processes starting from commercially available pyridine precursors. Modern flow chemistry techniques have improved the efficiency of its production, addressing common questions about scale-up challenges in fine chemical manufacturing. Recent advancements in catalytic fluorination methods have also made the introduction of the difluoromethyl group more economical and sustainable.

From a market perspective, the demand for 4-(Difluoromethyl)-2-methylpyridine-6-sulfonyl chloride is expected to grow steadily, driven by the expanding pharmaceutical pipeline and increasing R&D investments in fluorinated compounds. Custom synthesis providers and contract research organizations are actively stocking this intermediate to meet the needs of drug discovery programs worldwide. The compound's stability and reactivity profile make it particularly valuable for high-throughput screening applications.

Quality control of 4-(Difluoromethyl)-2-methylpyridine-6-sulfonyl chloride is crucial for research applications. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. Researchers frequently inquire about proper storage conditions for this compound, which should be kept in a cool, dry environment under inert atmosphere to maintain stability.

Future research directions for 4-(Difluoromethyl)-2-methylpyridine-6-sulfonyl chloride may explore its potential in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) development. The compound's ability to serve as a versatile linker in drug delivery systems is another area of growing interest. As the pharmaceutical industry continues to prioritize precision medicine, the demand for specialized intermediates like this is likely to increase.

For researchers working with 4-(Difluoromethyl)-2-methylpyridine-6-sulfonyl chloride, understanding its reactivity patterns is essential. The sulfonyl chloride group readily reacts with nucleophiles such as amines and alcohols, making it valuable for creating diverse molecular architectures. Recent publications have demonstrated its utility in constructing heterocyclic scaffolds with potential biological activity.

In conclusion, 4-(Difluoromethyl)-2-methylpyridine-6-sulfonyl chloride (CAS No. 1804717-74-5) represents an important building block in modern drug discovery and agrochemical development. Its unique combination of fluorine substitution and reactive sulfonyl chloride functionality makes it particularly valuable for addressing current challenges in medicinal chemistry. As research into fluorinated compounds continues to expand, this intermediate is poised to play an increasingly significant role in the development of novel bioactive molecules.